molecular formula C22H19N3O4 B1248225 4,5-Bis-(4-methoxyanilino)phthalimide

4,5-Bis-(4-methoxyanilino)phthalimide

Cat. No.: B1248225
M. Wt: 389.4 g/mol
InChI Key: SNNZHOLVTLIFSO-UHFFFAOYSA-N
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Description

4,5-Bis-(4-methoxyanilino)phthalimide, also known as this compound, is a useful research compound. Its molecular formula is C22H19N3O4 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H19N3O4

Molecular Weight

389.4 g/mol

IUPAC Name

5,6-bis(4-methoxyanilino)isoindole-1,3-dione

InChI

InChI=1S/C22H19N3O4/c1-28-15-7-3-13(4-8-15)23-19-11-17-18(22(27)25-21(17)26)12-20(19)24-14-5-9-16(29-2)10-6-14/h3-12,23-24H,1-2H3,(H,25,26,27)

InChI Key

SNNZHOLVTLIFSO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NC2=C(C=C3C(=C2)C(=O)NC3=O)NC4=CC=C(C=C4)OC

Synonyms

4,5-bis(4-methoxyanilino)phthalimide
DAPH-12

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analogously to Example 1, 393 mg (0.9 mmol) of 4,5-bis(4-methoxyanilino)phthalic acid dimethyl ester in 25 ml of ethyleneglycol are heated at 120°, ammonia gas being passed through the mixture, with stirring, for 18 hours. The reaction mixture is cooled, saturated with sodium chloride and extracted with ethyl acetate. The ethylacetate phases are washed in succession three times with water and once with saturated sodium chloride solution, dried with sodium sulfate and concentrated by evaporation. The evaporation residue is chromatographed onsilica gel with ethyl acetate/hexane 1:1 and the product fractions are combined and concentrated by evaporation, yielding the title compound in the form of yellow crystals, m.p. 191°-193° C., FAB-MS: 390 [M+ +H].
Name
4,5-bis(4-methoxyanilino)phthalic acid dimethyl ester
Quantity
393 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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